Cas no 2171616-52-5 (10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2171616-52-5
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6011968
• PubChem ID: 165749193
• Update Time: 2025-07-16

10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane
• 2171616-52-5
• 10-(oxan-4-yl)-2,6-dioxa-9-azaspiro[4.5]decane
• EN300-1637961

• Inchi： 1S/C12H21NO3/c1-5-14-6-2-10(1)11-12(3-7-15-9-12)16-8-4-13-11/h10-11,13H,1-9H2
• InChI Key： XUJVDWHVIXNSKL-UHFFFAOYSA-N
• SMILES： O1CCNC(C2CCOCC2)C21COCC2

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 39.7Ų

Additional information on 10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane

Introduction to 10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane (CAS No. 2171616-52-5)

10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic azapeptide derivative exhibits a unique framework composed of an oxygen-containing heterocycle linked to an azaspirane core, making it a promising candidate for further exploration in pharmacological applications. The compound's molecular structure, characterized by its spiro connection between a decane ring and an azacyclohexane moiety, contributes to its distinctive physicochemical properties and potential biological activities.

The CAS No. 2171616-52-5 assigned to this compound underscores its specificity and aids in its identification within scientific literature and databases. This numerical identifier is crucial for researchers seeking to reference or procure the substance, ensuring precision in experimental design and data reporting. The compound's synthesis involves sophisticated organic transformations, including spirocyclic formation and heterocycle integration, which highlight the synthetic challenges and achievements in its development.

Recent advancements in computational chemistry have enabled more efficient virtual screening of such complex molecules, allowing researchers to predict potential binding interactions with biological targets. The 10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane scaffold has been hypothesized to interact with various enzymes and receptors due to its rigid spiro structure and functionalized oxygen atoms. This structural motif is particularly intriguing because it mimics natural products known for their pharmacological effects.

In the context of drug discovery, the spirocyclic azapeptide derivatives have shown promise in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The oxygen-rich heterocycle in 10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane may contribute to its ability to engage with hydrophilic binding pockets in proteins, enhancing its affinity for therapeutic targets. Preliminary studies have suggested that this compound could exhibit inhibitory effects on certain kinases and proteases, making it a valuable scaffold for developing novel therapeutic agents.

The dioxa moiety within the molecule introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity. This feature is particularly relevant in medicinal chemistry, where subtle structural modifications can significantly alter biological activity. Researchers are exploring various derivatives of 10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane to fine-tune its pharmacokinetic properties and reduce potential side effects.

Furthermore, the compound's stability under various conditions makes it suitable for long-term storage and transport, which is essential for both laboratory research and potential clinical trials. The absence of reactive functional groups reduces the likelihood of degradation during handling or formulation processes, ensuring consistent quality across batches.

As computational methods continue to evolve, the virtual design of analogs based on 10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane has become more feasible, enabling rapid hypothesis testing without the need for extensive wet chemistry experiments. This approach has accelerated the discovery pipeline for novel bioactive molecules and has reduced the time-to-market for new pharmaceuticals.

The integration of machine learning algorithms into drug discovery workflows has further enhanced the potential of spirocyclic azapeptide derivatives like 10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane. These algorithms can predict molecular properties and interactions with high accuracy, guiding synthetic chemists toward optimal modifications that maximize biological activity while minimizing toxicity.

In conclusion,10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique spirocyclic framework combined with functionalized heterocycles positions it as a valuable scaffold for further pharmacological exploration. As research in this area progresses,CAS No. 2171616-52-5 will continue to serve as a critical identifier for this compound in academic and industrial settings.